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(±)20-HDHA (±)20-HDHA (±)20-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)20-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90906-41-5
VCID: VC0163556
InChI: InChI=1S/C22H32O3/c1-2-21(23)19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22(24)25/h3-4,7-10,13-17,19,21,23H,2,5-6,11-12,18,20H2,1H3,(H,24,25)/b4-3-,9-7-,10-8-,15-13-,16-14-,19-17+
SMILES: CCC(C=CC=CCC=CCC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.5 g/mol

(±)20-HDHA

CAS No.: 90906-41-5

Reference Standards

VCID: VC0163556

Molecular Formula: C22H32O3

Molecular Weight: 344.5 g/mol

(±)20-HDHA - 90906-41-5

CAS No. 90906-41-5
Product Name (±)20-HDHA
Molecular Formula C22H32O3
Molecular Weight 344.5 g/mol
IUPAC Name (4Z,7Z,10Z,13Z,16Z,18E)-20-hydroxydocosa-4,7,10,13,16,18-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-21(23)19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22(24)25/h3-4,7-10,13-17,19,21,23H,2,5-6,11-12,18,20H2,1H3,(H,24,25)/b4-3-,9-7-,10-8-,15-13-,16-14-,19-17+
Standard InChIKey YUZXOJOCNGKDNI-LFVREGEGSA-N
Isomeric SMILES CCC(/C=C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)O
SMILES CCC(C=CC=CCC=CCC=CCC=CCC=CCCC(=O)O)O
Canonical SMILES CCC(C=CC=CCC=CCC=CCC=CCC=CCCC(=O)O)O
Description (±)20-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)20-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 20-hydroxy Docosahexaenoic Acid;(±)20-HDoHE
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 16061143
Last Modified Nov 11 2021
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